4-[({(Cyanoimino)[3-(trifluoromethyl)anilino]methyl}sulfanyl)methyl]benzoic acid
4-[({(Cyanoimino)[3-(trifluoromethyl)anilino]methyl}sulfanyl)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
445385-59-1
VCID:
VC0460436
InChI:
InChI=1S/C17H12F3N3O2S/c18-17(19,20)13-2-1-3-14(8-13)23-16(22-10-21)26-9-11-4-6-12(7-5-11)15(24)25/h1-8H,9H2,(H,22,23)(H,24,25)
SMILES:
C1=CC(=CC(=C1)N=C(NC#N)SCC2=CC=C(C=C2)C(=O)O)C(F)(F)F
Molecular Formula:
C17H12F3N3O2S
Molecular Weight:
379.4g/mol
4-[({(Cyanoimino)[3-(trifluoromethyl)anilino]methyl}sulfanyl)methyl]benzoic acid
CAS No.: 445385-59-1
Main Products
VCID: VC0460436
Molecular Formula: C17H12F3N3O2S
Molecular Weight: 379.4g/mol
![4-[({(Cyanoimino)[3-(trifluoromethyl)anilino]methyl}sulfanyl)methyl]benzoic acid - 445385-59-1](/images/no_structure.jpg)
| CAS No. | 445385-59-1 |
|---|---|
| Product Name | 4-[({(Cyanoimino)[3-(trifluoromethyl)anilino]methyl}sulfanyl)methyl]benzoic acid |
| Molecular Formula | C17H12F3N3O2S |
| Molecular Weight | 379.4g/mol |
| IUPAC Name | 4-[[N-cyano-N'-[3-(trifluoromethyl)phenyl]carbamimidoyl]sulfanylmethyl]benzoic acid |
| Standard InChI | InChI=1S/C17H12F3N3O2S/c18-17(19,20)13-2-1-3-14(8-13)23-16(22-10-21)26-9-11-4-6-12(7-5-11)15(24)25/h1-8H,9H2,(H,22,23)(H,24,25) |
| Standard InChIKey | HBSZUZRGKDMYLS-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)[NH+]=C(NC#N)SCC2=CC=C(C=C2)C(=O)[O-])C(F)(F)F |
| SMILES | C1=CC(=CC(=C1)N=C(NC#N)SCC2=CC=C(C=C2)C(=O)O)C(F)(F)F |
| Canonical SMILES | C1=CC(=CC(=C1)[NH+]=C(NC#N)SCC2=CC=C(C=C2)C(=O)[O-])C(F)(F)F |
| PubChem Compound | 3837215 |
| Last Modified | Nov 11 2021 |
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